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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14

Cat. No.: B15557294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Diisopropylurea-d14 is the deuterated analog of 1,3-Diisopropylurea. It serves as a

valuable internal standard in analytical chemistry, particularly in mass spectrometry-based

methods for quantitative analysis. Its primary application is as a labeled analogue for 1,3-

Diisopropylurea, which is recognized as one of the photocatalyzed degradation products of the

herbicide Bromacil.[1][2] The use of a stable isotope-labeled standard like 1,3-
Diisopropylurea-d14 allows for accurate quantification by correcting for matrix effects and

variations in sample preparation and instrument response. This application note provides a

detailed protocol for the preparation of a stock solution of 1,3-Diisopropylurea-d14, ensuring

accurate and reproducible results in downstream applications.

Quantitative Data Summary
A summary of the key quantitative data for 1,3-Diisopropylurea-d14 is presented in Table 1.
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Parameter Value Reference

Molecular Formula C₇H₂D₁₄N₂O [1][2]

Molecular Weight 158.30 g/mol [1][2]

Unlabeled CAS Number 4128-37-4 [2]

Labeled CAS Number 2733161-36-7 [2]

Appearance White Solid [2]

Solubility

Soluble in DMSO and

Methanol.[1] Limited solubility

in water.[3]

[1][3]

Storage Conditions
Store at -20°C or 2-8°C in a

refrigerator.
[1][2]

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of 1,3-Diisopropylurea-
d14 in methanol.

Materials and Equipment
1,3-Diisopropylurea-d14 (solid)

Methanol (ACS grade or higher)

Dimethyl sulfoxide (DMSO) (optional, if using as solvent)

Analytical balance (readable to at least 0.1 mg)

Calibrated pipettes and sterile, filtered pipette tips

Volumetric flask (e.g., 1 mL, 5 mL, or 10 mL, Class A)

Vortex mixer
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Sonicator (optional)

Amber glass vials with screw caps for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Handle 1,3-Diisopropylurea-d14 in a well-ventilated area, preferably within a chemical fume

hood.[4]

Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, to

avoid skin and eye contact.[4][5]

Avoid inhalation of dust or aerosols.[4]

In case of skin contact, wash the affected area with soap and plenty of water.[5][6]

In case of eye contact, rinse cautiously with water for several minutes.[7]

Consult the Safety Data Sheet (SDS) for complete safety information before handling the

compound.

Stock Solution Preparation Workflow
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Preparation

Storage & Handling Quality Control

Equilibrate Reagents to Room Temperature

Accurately weigh 1 mg of 1,3-Diisopropylurea-d14

Quantitatively transfer to a 1 mL volumetric flask

Add ~0.8 mL of Methanol

Vortex and/or sonicate to dissolve

Bring to final volume with Methanol

Mix thoroughly

Aliquot into amber glass vials Verify concentration and purity (e.g., via LC-MS)

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for the preparation of 1,3-Diisopropylurea-d14 stock solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body-img#application-note-preparation-of-1-3-diisopropylurea-d14-stock-solution
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#application-note-preparation-of-1-3-diisopropylurea-d14-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Procedure
Equilibration: Allow the vial containing 1,3-Diisopropylurea-d14 and the solvent (methanol)

to equilibrate to room temperature before opening to prevent condensation.

Weighing: Accurately weigh 1 mg of 1,3-Diisopropylurea-d14 using an analytical balance.

Transfer: Quantitatively transfer the weighed compound into a 1 mL Class A volumetric flask.

Initial Dissolution: Add approximately 0.8 mL of methanol to the volumetric flask.

Dissolving: Cap the flask and vortex thoroughly to dissolve the solid. If necessary, sonicate

for 5-10 minutes to ensure complete dissolution.

Final Volume Adjustment: Once the solid is completely dissolved, carefully add methanol to

the flask until the bottom of the meniscus is level with the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled amber glass

vials to minimize freeze-thaw cycles. Store the aliquots at -20°C for long-term stability.[1]

Quality Control
It is recommended to verify the concentration and purity of the prepared stock solution. This

can be achieved using analytical techniques such as Liquid Chromatography-Mass

Spectrometry (LC-MS) to confirm the identity and assess the purity of the solution.

Conclusion
This application note provides a detailed and reliable protocol for the preparation of a 1,3-
Diisopropylurea-d14 stock solution. Adherence to this protocol, including the safety

precautions and quality control measures, will ensure the preparation of an accurate and stable

standard for use in various research and analytical applications, particularly in the

quantification of the herbicide degradation product, 1,3-Diisopropylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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